Cas no 1355196-39-2 (1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one)

• Product Name: 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one
• CAS No: 1355196-39-2
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 5159643
• Update Time: 2025-07-20

1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one

• Inchi： 1S/C16H25N3O/c1-5-15(20)14-11-17-16(10-13(14)4)19-8-6-18(7-9-19)12(2)3/h10-12H,5-9H2,1-4H3
• InChI Key： KXMRBYTZFAOUKT-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(N2CCN(C(C)C)CC2)N=C1)(=O)CC

Additional information on 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one

Introduction to 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one (CAS No. 1355196-39-2)

1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one, also known by its CAS number 1355196-39-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with an isopropylpiperazine moiety and a methyl group, as well as a propanone functional group. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular formula of 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one is C₁₈H₂₇N₃O, and its molecular weight is approximately 297.42 g/mol. The compound's chemical structure can be represented as follows:

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the pyridine ring, the introduction of the isopropylpiperazine moiety, and the final coupling with the propanone group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which has facilitated its use in various research and development projects.

In terms of its pharmacological properties, 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits selective binding to the 5-HT_2A receptor, which plays a crucial role in regulating mood, cognition, and sensory perception. This selective binding property makes it a valuable tool for investigating the therapeutic potential of serotonin receptor modulators in conditions such as depression, anxiety, and schizophrenia.

Beyond its interactions with serotonin receptors, 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one has also been explored for its effects on other neurotransmitter systems. For instance, it has been shown to exhibit moderate affinity for dopamine D₂ receptors, which are implicated in motor control and reward pathways. This dual activity at both serotonin and dopamine receptors suggests that the compound may have broad-spectrum therapeutic potential.

Clinical trials involving 1-[6-(4-Isopropyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-propan-1-one are currently underway to evaluate its safety and efficacy in treating various neurological and psychiatric disorders. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and have paved the way for further clinical investigations.

In addition to its therapeutic applications, 1-[6-(4-Isopropyl-piperazin-1-y)-4-methyl-pyridin-y)-propan-y-one has also been utilized as a research tool in academic and industrial laboratories. Its unique pharmacological profile makes it an ideal candidate for studying receptor-ligand interactions and developing new drug candidates. Researchers have employed this compound to gain insights into the mechanisms underlying receptor activation and signaling pathways, which can inform the design of more effective and selective drugs.

The future prospects for 1-[6-(4-isopropyl-piperazin-y)-4-methyl-pyridin-y)-propan-y-one are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new delivery methods to improve its therapeutic efficacy. Additionally, efforts are being made to identify novel analogs with enhanced potency and selectivity for specific biological targets.

In conclusion, 1-[6-(4-isopropil-piperazin-y)-4-methyl-pyridin-y)-propan-y-one (CAS No. 1355196-y) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it a valuable tool for both basic research and drug development. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing our understanding of neurological and psychiatric disorders and developing new treatments for these conditions.